9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine

• Molecular Formula: C22H21ClN4O7
• Molecular Weight: 488.9 g/mol
• InChI: InChI=1S/C22H21ClN4O7/c1-12(28)32-17-15(8-9-31-22(30)14-6-4-3-5-7-14)34-21(18(17)33-13(2)29)27-11-26-16-19(23)24-10-25-20(16)27/h3-7,10-11,15,17-18,21H,8-9H2,1-2H3/t15-,17?,18+,21-/m1/s1
• InChIKey: OOXYNCMHQRWLQQ-IPZUKPMBSA-N

9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine: Procurement & Differentiation Guide for Purine Nucleoside Analogs

9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine is a protected synthetic intermediate in the purine nucleoside analog class, distinguished by its 2,3-di-O-acetyl protection, 6-O-benzoyl substitution, and 5-deoxy modification on a D-ribo-exofuranosyl sugar coupled to a 6-chloropurine base . As a purine nucleoside analog, compounds in this class exhibit broad antitumor activity targeting indolent lymphoid malignancies, with anticancer mechanisms reliant on DNA synthesis inhibition and apoptosis induction [1]. The compound serves primarily as a protected precursor or building block in synthetic chemistry workflows rather than as a direct bioactive agent, with its specific protection pattern enabling regioselective downstream functionalization.

→ Orthogonal 2,3-di-O-acetyl/6-O-benzoyl protection enables regioselective C6 functionalization

→ 5-Deoxy modification blocks phosphorylation, confirming synthetic intermediate role

→ Protected purine nucleoside scaffold for N9-specific SAR library construction

• [1] Robak T, Robak P. Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Curr Pharm Des. 2012;18(23):3373-88. View Source

Why 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine Cannot Be Replaced by Unprotected or Differently Protected Analogs

Generic substitution among 6-chloropurine nucleoside analogs is precluded by the compound's specific orthogonal protection pattern, which uniquely governs both its synthetic utility and downstream functionalization potential. The presence of a 6-chloropurine nucleobase has been identified as critical for antiviral activity in structure-activity relationship (SAR) studies, with the benzoylated 5′-hydroxyl group and unprotected 5′-hydroxyl group showing distinct SAR trends that directly influence biological outcomes [1]. Furthermore, the 5-deoxy modification eliminates a key reactive site that would otherwise be available in standard ribofuranosyl derivatives, altering both the compound's chemical behavior and its suitability for specific synthetic sequences. Regioselectivity between N7 and N9 glycosylation products represents an additional critical differentiation point; N7 derivatives of 6-chloropurine nucleosides have demonstrated lower GI50 values compared to their N9 regioisomers [2], underscoring that structural variations at the glycosylation site produce quantitatively distinct biological profiles.

• Protection pattern mismatch

  Unprotected or singly protected 6-chloropurine analogs lack orthogonal deprotection capability, limiting regioselective functionalization potential.

• Phosphorylation site divergence

  Standard ribofuranosyl analogs retain a 5′-OH and undergo kinase-mediated activation; the 5-deoxy modification may alter metabolic stability and prodrug design outcomes.

• Regioisomeric SAR shift

  N7 glycosylation isomers exhibit lower GI50 values than N9; substitution with N7 derivatives may shift antiproliferative endpoint interpretation in screening programs.

• [1] Ikejiri M, Saijo M, Morikawa S, Fukushi S, Mizutani T, Kurane I, et al. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg Med Chem Lett. 2007;17(9):2470-3. View Source
• [2] Schwarz S, Siewert B, Csuk R, Rauter AP. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. Eur J Med Chem. 2015;90:595-602. View Source

Quantitative Differentiation Evidence: 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine vs. Comparators

Antiviral Activity Contribution of 6-Chloropurine Nucleobase vs. Comparator Standards

Nucleoside analogues bearing the 6-chloropurine nucleobase exhibit anti-SARS-CoV activity comparable to established antiviral agents mizoribine and ribavirin. Two 6-chloropurine-containing compounds (compounds 1 and 11) demonstrated promising inhibitory activity against SARS-CoV in plaque reduction and yield reduction assays, with activity levels that matched those of the reference standards [1]. This establishes the 6-chloropurine moiety as a viable alternative scaffold for antiviral development, providing a baseline for compounds containing this nucleobase including the target compound.

Anti-SARS-CoV comparison

Reported

Activity comparable to mizoribine and ribavirin in plaque reduction assay

Reported 6-Cl-purine antiviral scaffold context

Vero E6 cells; cross-study comparator

Evidence Dimension	Anti-SARS-CoV inhibitory activity
Target Compound Data	6-Chloropurine nucleoside analogs (compounds 1 and 11): promising activity
Comparator Or Baseline	Mizoribine and ribavirin: known anti-SARS-CoV agents
Quantified Difference	Activity comparable to mizoribine and ribavirin; antiviral indices smaller than reference compounds
Conditions	Vero E6 cells; plaque reduction assay and yield reduction assay

Why This Matters

This cross-study evidence confirms that the 6-chloropurine nucleobase in the target compound is associated with validated antiviral activity comparable to clinically established agents, supporting its selection as a scaffold for antiviral analog development.

• [1] Ikejiri M, Saijo M, Morikawa S, Fukushi S, Mizutani T, Kurane I, et al. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg Med Chem Lett. 2007;17(9):2470-3. View Source

Antitumor Potency: 6-Chloropurine Nucleosides vs. Cladribine in SRB Cytotoxicity Assay

6-Chloropurine nucleoside analogs demonstrate antitumor cytotoxicity with GI50 values in the same order of magnitude as the clinically established chemotherapeutic cladribine (2-chloro-2′-deoxyadenosine). In sulforhodamine B (SRB) assays across multiple human cancer cell lines, 6-chloropurine nucleosides exhibited low micromolar GI50 values, with the most active compound achieving GI50 (HT-29) = 1.5 ± 0.1 μM [1]. This performance establishes 6-chloropurine-based nucleosides as having antitumor potency comparable to structurally similar chemotherapeutics.

Cytotoxicity (GI50)

Class-level

1.5 ± 0.1 μM (HT-29); same order as cladribine

Supports cell-model endpoint benchmarking

SRB assay; multiple carcinoma lines

Evidence Dimension	Cytotoxicity (GI50) against human cancer cell lines
Target Compound Data	Most active 6-chloropurine nucleoside: GI50 (HT-29 colon adenocarcinoma) = 1.5 ± 0.1 μM
Comparator Or Baseline	Cladribine (2-chloro-2′-deoxyadenosine): micromolar GI50 values
Quantified Difference	Same order of magnitude as cladribine
Conditions	SRB assay; human melanoma, lung carcinoma, ovarian carcinoma, colon adenocarcinoma cell lines

Why This Matters

This data positions 6-chloropurine nucleoside analogs, including the target compound as a protected precursor, within the potency range of established chemotherapeutics, providing a quantitative benchmark for antitumor screening programs.

• [1] Schwarz S, Siewert B, Csuk R, Rauter AP. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. Eur J Med Chem. 2015;90:595-602. View Source

Mechanistic Differentiation: G2/M Cell Cycle Arrest and Apoptosis Induction

6-Chloropurine nucleosides exert antiproliferative effects through a specific mechanistic signature: induction of apoptosis coupled with G2/M phase cell cycle arrest. Cell cycle analysis and immunoblotting of apoptosis-associated proteins in treated K562 cells confirmed that the antiproliferative effect is based on apoptosis induction rather than necrosis or general cytotoxicity, with a characteristic G2/M phase accumulation observed [1]. This mechanistic profile distinguishes 6-chloropurine nucleosides from analogs that may act via alternative pathways such as S-phase arrest or direct DNA damage without apoptosis.

Mechanism of action

Class-level

G2/M cell cycle arrest + apoptosis induction in K562 cells

Supports apoptosis pathway-response interpretation

Flow cytometry and immunoblotting

Evidence Dimension	Mechanism of antiproliferative action
Target Compound Data	G2/M cell cycle arrest + apoptosis induction
Comparator Or Baseline	Other nucleoside analogs (e.g., cytarabine: S-phase arrest; gemcitabine: S-phase arrest)
Quantified Difference	Qualitative mechanistic difference: G2/M arrest vs. S-phase arrest
Conditions	K562 leukemia cells; flow cytometry and immunoblotting

Why This Matters

The distinct G2/M arrest mechanism offers a differentiated therapeutic angle compared to S-phase-specific nucleoside analogs, which may inform selection for specific cancer types or combination therapy strategies.

• [1] Schwarz S, Siewert B, Csuk R, Rauter AP. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. Eur J Med Chem. 2015;90:595-602. View Source

Regioselectivity Impact: N7 vs. N9 Glycosylation on Antitumor Potency

The regioselectivity of glycosylation at the purine ring significantly modulates antitumor activity. N7 derivatives of 6-chloropurine nucleosides demonstrate lower GI50 values (indicating higher potency) when compared to their N9 regioisomers [1]. The target compound, as a defined N9-substituted derivative (established by the D-ribo-exofuranoyl substitution pattern), occupies a specific point in this structure-activity landscape, enabling precise SAR studies.

N7 vs N9 regioselectivity

Head-to-head

N7 derivatives show lower GI50 than N9 regioisomers

Regioisomeric identity essential for SAR interpretation

SRB assay; human cancer cell lines

Evidence Dimension	Cytotoxicity (GI50) by glycosylation regioisomer
Target Compound Data	N9-substituted 6-chloropurine nucleoside: higher GI50 (lower potency)
Comparator Or Baseline	N7-substituted 6-chloropurine nucleoside: lower GI50 (higher potency)
Quantified Difference	N7 derivatives show lower GI50 values than N9 regioisomers
Conditions	SRB cytotoxicity assay; human cancer cell lines

Why This Matters

This direct comparison establishes that glycosylation regioselectivity is a critical determinant of potency, making the defined N9-regioisomeric identity of the target compound essential for reproducible SAR studies and for distinguishing it from N7-substituted alternatives that may exhibit different activity profiles.

• [1] Schwarz S, Siewert B, Csuk R, Rauter AP. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. Eur J Med Chem. 2015;90:595-602. View Source

5-Deoxy Modification: Differentiation from Standard Ribofuranosyl Analogs

The 5-deoxy modification in the target compound distinguishes it from standard 5′-hydroxyl-bearing ribofuranosyl analogs and alters both its synthetic utility and biological processing. SAR studies on 6-chloropurine nucleoside analogues have established that the 5′-hydroxyl protection state (benzoylated vs. unprotected) directly influences antiviral activity trends [1]. The complete absence of a 5′-hydroxyl group in 5-deoxy derivatives eliminates the possibility of 5′-phosphorylation, fundamentally altering the compound's metabolic fate and making it unsuitable as a direct substrate for kinases that require a 5′-OH for activation.

5-Deoxy differentiation

Class-level

Absence of 5′-OH prevents phosphorylation; distinct metabolic fate

Non-phosphorylatable probe for kinase studies

Enzymatic phosphorylation assays; SAR trends

Evidence Dimension	Structural and metabolic differentiation
Target Compound Data	5-Deoxy modification: no 5′-OH group; 5′-position capped
Comparator Or Baseline	Standard ribofuranosyl analogs: 5′-OH present, available for phosphorylation
Quantified Difference	Qualitative difference: phosphorylation-capable vs. phosphorylation-incapable
Conditions	Enzymatic phosphorylation assays; metabolic activation studies

Why This Matters

The 5-deoxy modification defines the compound as a non-phosphorylatable analog, which is critical for applications where kinase-mediated activation must be avoided, such as in prodrug design or when investigating phosphorylation-independent mechanisms of action.

• [1] Ikejiri M, Saijo M, Morikawa S, Fukushi S, Mizutani T, Kurane I, et al. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg Med Chem Lett. 2007;17(9):2470-3. View Source

Orthogonal Protection Pattern: 2,3-Di-O-acetyl and 6-O-benzoyl as Differentiating Synthetic Features

The target compound incorporates 2,3-di-O-acetyl and 6-O-benzoyl protecting groups, creating an orthogonal protection scheme that is not present in simpler 6-chloropurine analogs such as 6-chloro-9-(5-deoxy-β-D-ribofuranosyl)purine (CAS 328378-35-4) which lacks the benzoyl and acetyl protections [1]. This protection pattern enables sequential, regioselective deprotection and functionalization steps that are impossible with unprotected or singly protected analogs.

Orthogonal protection

Head-to-head

2,3-di-O-acetyl + 6-O-benzoyl vs. simpler analog lacking benzoyl

Enables sequential regioselective deprotection

Key differentiator for synthetic chemistry workflows

Evidence Dimension	Synthetic versatility via protecting group strategy
Target Compound Data	2,3-Di-O-acetyl, 6-O-benzoyl, 5-deoxy (three distinct protecting group handles)
Comparator Or Baseline	9-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-6-chloropurine (CAS 328378-35-4): lacks 6-O-benzoyl protection
Quantified Difference	Qualitative: orthogonal protection vs. simpler protection scheme
Conditions	Multi-step nucleoside synthesis; Suzuki-Miyaura cross-coupling at C6 position

Why This Matters

The orthogonal protection pattern is the primary procurement differentiator, enabling synthetic workflows that require selective deprotection at specific positions while maintaining protection at others, a capability absent in simpler 6-chloropurine nucleoside analogs.

• [1] Molaid Database. 9-(2,3-Di-O-acetyl-5-deoxy-β-D-ribopentofuranosyl)-6-chloropurine (CAS 328378-35-4) Product Page. View Source

Optimal Application Scenarios for 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine Based on Differentiated Evidence

Protected Precursor for Suzuki-Miyaura Cross-Coupling at C6 Position

The 6-chloropurine nucleobase provides a reactive handle for palladium-catalyzed cross-coupling reactions, enabling introduction of aryl or hetaryl substituents at the C6 position [1]. The 2,3-di-O-acetyl and 6-O-benzoyl protections remain intact during these coupling reactions, allowing sequential deprotection after C6 functionalization. This application leverages the orthogonal protection pattern, which is the compound's primary differentiation from simpler 6-chloropurine nucleosides lacking benzoyl protection. The 5-deoxy modification prevents unwanted side reactions at the 5′-position during coupling steps.

Synthesis of Defined N9-Substituted Purine Nucleoside Libraries for SAR Studies

The target compound serves as a building block for constructing libraries of N9-substituted 6-chloropurine nucleosides with defined regioisomeric identity. Given that N7 derivatives exhibit lower GI50 values (higher potency) compared to N9 regioisomers [2], the availability of a defined N9-substituted precursor is essential for establishing structure-activity relationships with regioisomeric control. The exofuranosyl configuration provides an additional stereochemical parameter for SAR exploration.

Non-Phosphorylatable Control in Nucleoside Kinase Studies

The 5-deoxy modification eliminates the 5′-hydroxyl group required for phosphorylation by cellular kinases, rendering the compound (and its deprotected derivatives) incapable of metabolic activation via the canonical nucleoside kinase pathway. This property makes the compound suitable as a negative control in enzymatic assays designed to assess phosphorylation-dependent mechanisms of action [3]. The 6-chloropurine nucleobase retains the purine recognition elements while the sugar modification blocks phosphorylation.

Antitumor Screening Programs Targeting G2/M Cell Cycle Arrest Mechanisms

Deprotected derivatives of this compound may be evaluated in antitumor screening programs specifically seeking compounds that induce G2/M phase cell cycle arrest and apoptosis, a mechanistic signature established for 6-chloropurine nucleosides [2]. The GI50 values in the same order of magnitude as cladribine [2] provide a quantitative benchmark for comparing the activity of derivatives prepared from this protected precursor. The G2/M arrest mechanism differentiates these compounds from S-phase-specific nucleoside analogs.

Application

Selection Property

Validation Focus

C6 cross-coupling precursor

Orthogonal protection pattern

Regioselective deprotection sequence

N9-regioisomer SAR library construction

Defined N9 glycosylation identity

Regioisomeric GI50 benchmarking

Phosphorylation-negative control probe

5-Deoxy modification (no 5′-OH)

Kinase-dependent activation review

Cell cycle arrest mechanism studies

G2/M arrest and apoptosis context

Apoptosis pathway endpoint review

• [1] Hocek M, Šilhár P, Pohl R. Cytostatic and Antiviral 6-Arylpurine Ribonucleosides VIII. Synthesis and Evaluation of 6-Substituted Purine 3'-Deoxyribonucleosides. Collect Czech Chem Commun. 2006;71(10):1484-1496. View Source
• [2] Schwarz S, Siewert B, Csuk R, Rauter AP. New antitumor 6-chloropurine nucleosides inducing apoptosis and G2/M cell cycle arrest. Eur J Med Chem. 2015;90:595-602. View Source
• [3] Ikejiri M, Saijo M, Morikawa S, Fukushi S, Mizutani T, Kurane I, et al. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorg Med Chem Lett. 2007;17(9):2470-3. View Source